6-methyl-N-(2-methylpropyl)pyridin-3-amine

• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• SMILES: CC1=NC=C(C=C1)NCC(C)C
• InChI: InChI=1S/C10H16N2/c1-8(2)6-12-10-5-4-9(3)11-7-10/h4-5,7-8,12H,6H2,1-3H3
• InChIKey: PNOKRFKVFDQODC-UHFFFAOYSA-N

6-methyl-N-(2-methylpropyl)pyridin-3-amine: A Specialized Pyridin-3-amine Scaffold for Kinase-Targeted Library Synthesis

6-methyl-N-(2-methylpropyl)pyridin-3-amine (CAS 1537264-22-4) is a disubstituted pyridine derivative with a molecular formula of C10H16N2 and a molecular weight of 164.25 g/mol [1]. It serves as a synthetic building block within the broader class of 3-aminopyridines, a privileged scaffold in medicinal chemistry for the development of protein kinase inhibitors, particularly those targeting non-small cell lung cancer (NSCLC)-related oncogenic kinases such as FGFR and EGFR [2]. The compound's specific substitution pattern—a methyl group at the pyridine 6-position and an isobutyl group on the 3-amino nitrogen—is designed to modulate lipophilicity (XLogP3 2.6) and steric bulk for structure-activity relationship (SAR) exploration [3].

1

Workflow

Pre-installed N-isobutyl-6-methyl pyridin-3-amine core for kinase inhibitor library synthesis

2

SAR Exploration

C-2,4,5 positions available for derivatization; bypasses N-alkylation step in FGFR/EGFR chemotype assembly

3

Selection Context

Matches privileged 3-aminopyridine pharmacophore for multitargeted kinase hinge-binding motif exploration

• [1] PubChem Compound Summary for CID 75355427. National Center for Biotechnology Information. (2024). View Source
• [2] Zhu, W. et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J. Med. Chem. 2017, 60, 6018–6035. View Source
• [3] PubChem Computed Properties for CID 75355427. XLogP3-AA Value: 2.6. View Source

Limitations of Generic Substitution for 6-methyl-N-(2-methylpropyl)pyridin-3-amine in Kinase Inhibitor Research

In the context of SAR-driven medicinal chemistry, 3-aminopyridine derivatives cannot be generically substituted due to the extreme sensitivity of kinase inhibition profiles to subtle changes in substitution patterns. A comprehensive 2017 study on pyridin-3-amine multitargeted kinase inhibitors demonstrated that small structural modifications (e.g., anilino substituents, pyridinyl positions) result in significant variations in potency and selectivity profiles across FGFR1-3, RET, EGFR, DDR2, and ALK kinases [1]. Consequently, while related compounds like 6-methylpyridin-3-amine or 6-isobutylpyridin-3-amine share a common core, their distinct substitution patterns yield divergent physicochemical properties, such as distinct lipophilicity (XLogP3 2.6 for this compound versus comparable analogs), which directly impact cellular permeability, target engagement, and pharmacokinetic behavior [2]. Generic substitution in a kinase inhibitor synthetic route without direct comparative data risks producing inactive or off-target-active leads.

Target

6-methyl-N-(2-methylpropyl)pyridin-3-amine

N-isobutyl substitution on the 3-amino group; computed lipophilicity profile distinct from unsubstituted analogs

Analog A

6-methylpyridin-3-amine

Lacks N-isobutyl group; significantly lower lipophilicity. Requires additional N-alkylation to match kinase hinge-binding motif; SAR profile may not transfer

Analog B

6-isobutylpyridin-3-amine

Isobutyl directly on ring instead of amine; different topology and TPSA profile. Rotatable bond count and conformational flexibility may shift target-binding entropy

• [1] Zhu, W. et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J. Med. Chem. 2017, 60, 6018–6035. View Source
• [2] PubChem Compound Summary for CID 75355427. Computed Properties: XLogP3 2.6; Hydrogen Bond Donor Count 1; Hydrogen Bond Acceptor Count 2; Rotatable Bond Count 3; Topological Polar Surface Area 24.9 Ų. View Source

Quantitative Differentiation Evidence for 6-methyl-N-(2-methylpropyl)pyridin-3-amine

Physicochemical Property Comparison: Lipophilicity (XLogP3) Profile Relative to Core Scaffold Analogs

The introduction of an N-isobutyl group significantly increases the lipophilicity of the 6-methylpyridin-3-amine scaffold. The target compound exhibits a computed XLogP3 value of 2.6, representing a marked increase from the unsubstituted parent scaffold 6-methylpyridin-3-amine (XLogP3 ~0.95). This shift in lipophilicity is a critical determinant for membrane permeability and oral bioavailability in lead optimization programs [1].

Lipophilicity (XLogP3)

Class-level inference

2.6 0.95 Δ +1.65

N-isobutyl addition raises computed XLogP3 from ~0.95 to 2.6

Supports lipophilicity vector control in SAR programs

Computed by XLogP3 3.0; experimental logD confirmation advised

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.6
Comparator Or Baseline	6-methylpyridin-3-amine (XLogP3 = 0.95, PubChem CID 75728)
Quantified Difference	ΔXLogP3 = +1.65
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07)

Why This Matters

For procurement in a kinase inhibitor library synthesis project, selecting this specific building block provides a predefined vector for modulating lipophilicity without additional synthetic steps, which is a key consideration for achieving favorable ADME profiles.

• [1] PubChem Computed Properties. CID 75355427 (Target, XLogP3 2.6) vs. CID 75728 (6-methylpyridin-3-amine, XLogP3 0.95). View Source

Topological Polar Surface Area (TPSA) and Hydrogen Bonding Capacity Comparison

The target compound exhibits a TPSA of 24.9 Ų, with 1 hydrogen bond donor (HBD) and 2 hydrogen bond acceptors (HBA). This profile is distinct from the regioisomeric analog 6-isobutylpyridin-3-amine (CAS 1241675-03-5, C9H14N2, MW 150.22), which, having the isobutyl group directly on the ring rather than on the amine, presents a different topology but similar HBD/HBA count. However, the larger molecular weight (164.25 vs 150.22 g/mol) and increased rotatable bond count (3 vs 2) of the target compound indicate greater conformational flexibility, which can influence binding entropy and selectivity [1].

MW, Rot. Bonds, TPSA

Class-level inference

MW 164.25 MW 150.22 Δ +14.03

Rot. 3 Rot. 2 Δ +1

TPSA 24.9 TPSA ~38.9 Δ −14.0

TPSA/rotatable-bond profile supports permeability screening context

Computed properties; comparative binding-entropy impact requires validation

Evidence Dimension	Molecular Weight, Rotatable Bond Count, and TPSA
Target Compound Data	MW 164.25 g/mol, Rotatable Bonds 3, TPSA 24.9 Ų
Comparator Or Baseline	6-isobutylpyridin-3-amine (MW 150.22, Rotatable Bonds 2, TPSA ~38.9 Ų, computed from SMILES)
Quantified Difference	ΔMW = +14.03 g/mol; ΔRotatable Bonds = +1; ΔTPSA = -14.0 Ų
Conditions	Properties computed by PubChem 2.1 and Cactvs 3.4.6.11

Why This Matters

The lower TPSA and higher rotatable bond count of the target compound suggest potentially improved passive membrane permeability and a different entropic penalty upon target binding compared to the ring-substituted analog, making it a strategically distinct choice for CNS-focused or intracellular kinase targets.

• [1] PubChem CID 75355427 (Target Compound). View Source

Scaffold Versatility in Multitargeted Kinase Inhibitor Design

In a landmark 2017 study by Zhu et al., a series of multisubstituted pyridin-3-amine derivatives were identified as potent multitargeted protein kinase inhibitors for NSCLC. The study demonstrated that the pyridin-3-amine core, when appropriately substituted, can yield nanomolar-level inhibition against FGFR1, FGFR2, FGFR3, RET, EGFR, and ALK. While the specific compound 6-methyl-N-(2-methylpropyl)pyridin-3-amine was not itself tested, its N-isobutyl-6-methyl substitution pattern directly mirrors the design principles of the '2a-2p' and '3a-3q' compound series. These analogs achieved IC50 values ranging from low nanomolar to sub-micromolar against FGFR1 (e.g., compound 3m, IC50 < 100 nM), and demonstrated single-digit nanomolar cellular potency in FGFR-overactivated cancer cell lines [1]. As an advanced intermediate, this building block provides a pre-functionalized starting point for accessing this therapeutically relevant chemical space.

Kinase Scaffold SAR

Class-level inference

Pyridin-3-amine core with N-alkyl-6-methyl pattern matches pharmacophore reported for FGFR1-3, RET, EGFR, ALK pathway inhibition

Supports kinase inhibitor SAR model exploration

Direct data for this specific building block not reported; Zhu et al. 2017 class-level scaffold evidence

Evidence Dimension	Accessibility to bioactive kinase inhibitor space
Target Compound Data	Structurally pre-organized N-isobutyl-6-methyl pyridin-3-amine core; positions for further derivatization at the 2, 4, 5 positions.
Comparator Or Baseline	Unsubstituted pyridin-3-amine or 6-methylpyridin-3-amine (lacking N-alkyl group required for kinase hinge-binding interactions).
Quantified Difference	N-alkyl substitution is a critical determinant for kinase selectivity; its absence (as in simpler building blocks) necessitates additional synthetic steps to introduce this functionality.
Conditions	Referenced SAR knowledge from Zhu et al., J. Med. Chem. 2017.

Why This Matters

For a synthetic chemist sourcing materials for a kinase inhibitor program, selecting this specific building block eliminates at least one or more synthetic steps (N-alkylation) and ensures the critical lipophilic amine functionality is already in place, directly enabling rapid SAR exploration around a validated pharmacophore model.

• [1] Zhu, W. et al. Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. J. Med. Chem. 2017, 60, 6018–6035. View Source

High-Impact Research and Industrial Application Scenarios for 6-methyl-N-(2-methylpropyl)pyridin-3-amine

Focused Library Synthesis for FGFR and Multitargeted Kinase Inhibitor Lead Optimization

Medicinal chemistry groups working on next-generation NSCLC kinase inhibitors can utilize this building block to generate focused compound libraries. The pre-installed N-isobutyl group and 6-methyl substitution provide the core pharmacophoric requirements seen in potent, multitargeted pyridin-3-amine inhibitors (e.g., the 3m chemotype). This allows a direct walk-around SAR by functionalizing the remaining pyridine positions (2, 4, 5), drastically accelerating the hit-to-lead timeline [1].

ADME Property Modulation Studies via Late-Stage Functionalization

This specific scaffold's computed lipophilicity (XLogP3 2.6) and low TPSA (24.9 Ų) make it a valuable tool for tuning physicochemical properties in early drug discovery. Researchers can systematically investigate how further substituents on the pyridine ring alter passive permeability, P-glycoprotein efflux ratios, and metabolic stability, while using this compound as a constant lipophilic core. Comparative studies utilizing 6-methylpyridin-3-amine (XLogP3 0.95) as a less lipophilic control are particularly insightful [2].

Chemical Biology Probe Development for Kinase Profiling

For developing affinity-based chemical probes or PROTAC (Proteolysis Targeting Chimera) recruiting elements, this compound serves as a versatile hinge-binding ligand mimetic. Its primary amine can be readily acylated or sulfonylated to introduce linker moieties, while the full substitution pattern can be optimized to retain or tune kinase selectivity. The established SAR framework from 2017 provides a strong basis for rational probe design starting from this building block [1].

Synthetic Methodology Development for N-Alkylated 3-Aminopyridines

Given the challenges in selective N-alkylation of aminopyridines, this compound represents a valuable analytical standard and starting point for developing novel synthetic methodologies. Groups focused on C-H activation, cross-coupling, or late-stage functionalization of 3-aminopyridines can use this chemically stable, pre-functionalized substrate to benchmark reaction yields, regioselectivity, and functional group tolerance against simpler substrates like N-isobutylpyridin-3-amine .

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Pre-installed N-alkyl pharmacophore

FGFR/EGFR panel SAR review

ADME property modulation studies

Defined lipophilicity baseline

Permeability-efflux ratio review

Chemical probe development

Hinge-binding ligand mimetic

Kinase selectivity profiling review

Synthetic methodology development

Pre-functionalized stable substrate

Regioselectivity benchmark review

• [1] Zhu, W. et al. J. Med. Chem. 2017, 60, 6018–6035. View Source
• [2] PubChem Computed Properties. CID 75355427 vs. CID 75728 (6-methylpyridin-3-amine). View Source